Cas no 54952-18-0 (Benzene, 1,1'-thiobis[4-[(4-nitrophenyl)thio]-)

• Product Name: Benzene, 1,1'-thiobis[4-[(4-nitrophenyl)thio]-
• CAS No: 54952-18-0
• MF: C₂₄H₁₆N₂O₄S₃
• MW: 492.589841842651
• CID: 353228
• PubChem ID: 12311555
• Update Time: 2025-04-19

Benzene, 1,1'-thiobis[4-[(4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-thiobis[4-[(4-nitrophenyl)thio]-
• 1-nitro-4-[4-[4-(4-nitrophenyl)sulfanylphenyl]sulfanylphenyl]sulfanylbenzene
• SCHEMBL3328543
• DTXSID50487261
• 54952-18-0

• Inchi： 1S/C24H16N2O4S3/c27-25(28)17-1-5-19(6-2-17)31-21-9-13-23(14-10-21)33-24-15-11-22(12-16-24)32-20-7-3-18(4-8-20)26(29)30/h1-16H
• InChI Key： MDRWWLCWGBMTEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)SC1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)SC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 492.02738
• Monoisotopic Mass: 492.02722052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 168Ų

Experimental Properties

• PSA: 86.28